Cas no 1175052-20-6 ((3R)-3-fluoropyrrolidin-2-one)

(3R)-3-Fluoropyrrolidin-2-one is a chiral fluorinated lactam derivative that serves as a valuable intermediate in organic synthesis and pharmaceutical research. Its stereospecific (R)-configuration and fluorine substitution make it particularly useful for the development of bioactive molecules, including enzyme inhibitors and receptor modulators. The fluorine atom enhances metabolic stability and binding affinity, while the pyrrolidin-2-one scaffold offers versatility for further functionalization. This compound is often employed in asymmetric synthesis and medicinal chemistry due to its rigid cyclic structure and potential for stereocontrol. High purity and well-defined stereochemistry ensure reproducibility in research applications. Its utility spans agrochemicals, drug discovery, and materials science.
(3R)-3-fluoropyrrolidin-2-one structure
(3R)-3-fluoropyrrolidin-2-one structure
Product Name:(3R)-3-fluoropyrrolidin-2-one
CAS No:1175052-20-6
MF:C4H6FNO
MW:103.094944477081
CID:1100624
PubChem ID:55299059
Update Time:2025-06-14

(3R)-3-fluoropyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-fluoro-2-Pyrrolidinone
    • (3R)-3-fluoropyrrolidin-2-one
    • (R)-3-fluoropyrrolidin-2-one
    • OPUUXPIAXCZUOB-GSVOUGTGSA-N
    • 1175052-20-6
    • AKOS006376582
    • SCHEMBL14917365
    • F88318
    • MFCD19227513
    • Inchi: 1S/C4H6FNO/c5-3-1-2-6-4(3)7/h3H,1-2H2,(H,6,7)/t3-/m1/s1
    • InChI Key: OPUUXPIAXCZUOB-GSVOUGTGSA-N
    • SMILES: F[C@H]1C(NCC1)=O

Computed Properties

  • Exact Mass: 103.043341977g/mol
  • Monoisotopic Mass: 103.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 93.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 29.1Ų

(3R)-3-fluoropyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3767-100MG
(3R)-3-fluoropyrrolidin-2-one
1175052-20-6 95%
100MG
¥ 970.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3767-250MG
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1175052-20-6 95%
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1175052-20-6 95%
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¥ 3,227.00 2023-04-05
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1175052-20-6 95%
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PBZ3767-5G
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1PlusChem
1P00K9Y2-100mg
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1PlusChem
1P00K9Y2-250mg
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1PlusChem
1P00K9Y2-500mg
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Additional information on (3R)-3-fluoropyrrolidin-2-one

Comprehensive Overview of (3R)-3-fluoropyrrolidin-2-one (CAS No. 1175052-20-6): Properties, Applications, and Industry Insights

The compound (3R)-3-fluoropyrrolidin-2-one (CAS No. 1175052-20-6) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a fluorine substituent at the 3-position of the pyrrolidin-2-one ring, make it a valuable intermediate for drug discovery and material science. This article delves into its chemical properties, synthesis routes, and emerging applications while addressing trending queries such as "fluoropyrrolidinone derivatives in medicine" and "sustainable synthesis of fluorinated compounds."

Chemically, (3R)-3-fluoropyrrolidin-2-one belongs to the class of γ-lactams, characterized by a five-membered ring containing an amide group. The presence of fluorine enhances its metabolic stability and bioavailability, a trait highly sought after in the development of small-molecule therapeutics. Researchers frequently explore its role in modulating biological targets, particularly in central nervous system (CNS) drug design, where fluorinated compounds exhibit improved blood-brain barrier penetration. Recent studies highlight its utility in crafting protease inhibitors and kinase modulators, aligning with the industry's focus on precision medicine.

Synthesis of 1175052-20-6 typically involves asymmetric fluorination strategies or enzymatic resolution to achieve the desired (3R)-stereochemistry. Innovations in green chemistry have spurred interest in catalytic methods using organofluorine reagents, reducing reliance on hazardous precursors. A 2023 publication in Advanced Synthesis & Catalysis demonstrated a biocatalytic approach to synthesize enantiopure 3-fluoropyrrolidinones, addressing the demand for eco-friendly processes—a topic frequently searched as "green synthesis of fluorinated building blocks."

The compound's versatility extends beyond pharmaceuticals. In materials science, (3R)-3-fluoropyrrolidin-2-one serves as a precursor for high-performance polymers with enhanced thermal stability, relevant to industries exploring "fluorinated materials for electronics." Its polar aprotic nature also makes it a candidate for specialty solvents in lithium-ion batteries, coinciding with the surge in "energy storage innovations" searches.

Market trends indicate growing demand for chiral fluorinated intermediates, driven by the rise of targeted therapies and personalized medicine. Analysts project a CAGR of 8.2% for fluorinated compounds in drug development through 2030, with 1175052-20-6 positioned as a key player. Regulatory agencies emphasize thorough ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity) for such molecules, reflecting user queries like "safety of fluoropyrrolidinone derivatives."

In conclusion, (3R)-3-fluoropyrrolidin-2-one exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences and advanced materials, resonating with global priorities such as sustainable drug development and clean energy technologies. As research progresses, this compound will likely remain a focal point for interdisciplinary breakthroughs.

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